Cas no 892468-17-6 (2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide)
2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide
- F0656-0034
- 892468-17-6
- 2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide
- SR-01000008106-1
- 2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-(5-chloro-2-methoxyphenyl)acetamide
- SR-01000008106
- 2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(5-chloro-2-methoxyphenyl)acetamide
- AKOS024593433
-
- Inchi: 1S/C20H17ClN6O3/c1-30-16-8-7-14(21)9-15(16)23-17(28)11-26-12-22-19-18(20(26)29)24-25-27(19)10-13-5-3-2-4-6-13/h2-9,12H,10-11H2,1H3,(H,23,28)
- InChI Key: XXPFPOUCDRQELE-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)NC(CN1C=NC2=C(C1=O)N=NN2CC1C=CC=CC=1)=O)OC
Computed Properties
- Exact Mass: 424.1050661g/mol
- Monoisotopic Mass: 424.1050661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 102Ų
2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0656-0034-2μmol |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-5μmol |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-10μmol |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-20μmol |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-1mg |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-2mg |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-3mg |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-4mg |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-5mg |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0656-0034-10mg |
2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide |
892468-17-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide
Professional Introduction to Compound with CAS No. 892468-17-6 and Product Name: 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide
The compound with the CAS number 892468-17-6 and the product name 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit therapeutic properties. The structure of 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide incorporates key elements such as benzyl groups, oxo groups, and triazolopyrimidine moieties, which are known to contribute to its biological activity. These structural features have been extensively studied in the context of their interactions with biological targets, including enzymes and receptors.
One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymes that play crucial roles in metabolic pathways and signal transduction processes. For instance, the triazolopyrimidine core is a well-known scaffold in medicinal chemistry due to its ability to modulate the activity of enzymes such as kinases and phosphodiesterases. The 5-chloro-2-methoxyphenyl moiety further enhances its pharmacological profile by providing additional binding interactions with biological targets.
Recent studies have highlighted the importance of heterocyclic compounds in the development of new therapeutic agents. The compound in question has been synthesized and characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods have confirmed the structural integrity of the molecule and provided insights into its conformational preferences.
The synthesis of 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions. The use of high-purity reagents and catalysts is essential to ensure high yields and minimal byproduct formation. This compound has been synthesized under inert conditions to prevent any degradation due to exposure to air or moisture.
In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties as an inhibitor of certain enzymes associated with inflammatory diseases. The presence of the 3-benzyl group and the 7 oxo moiety appears to contribute to its ability to interact with specific binding sites on target enzymes. This interaction can lead to a reduction in enzyme activity, which may have therapeutic benefits in conditions where excessive enzyme activity is detrimental.
The 1,2,3triazolo4,5-dpyrimidin core is particularly interesting due to its ability to form stable complexes with biological targets. This scaffold has been widely used in the development of antiviral and anticancer agents due to its unique binding properties. The combination of different functional groups in this compound enhances its potential as a multifunctional therapeutic agent.
Further research is ongoing to explore the full spectrum of biological activities associated with this compound. In vitro studies are being conducted to evaluate its efficacy against various enzymatic targets and its potential as an anti-inflammatory agent. Additionally, preclinical studies are being planned to assess its safety profile and pharmacokinetic properties in animal models.
The development of novel heterocyclic compounds like 2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide is driven by the need for new therapeutic agents that can address unmet medical needs. The complexity of their structures offers unique opportunities for designing molecules with specific biological activities. As research continues,the potential applications of this compound are expected to expand,leading to new treatments for various diseases.
In conclusion,the compound with CAS number 892468-17-6 represents a significant advancement in pharmaceutical chemistry. Its unique structure,composed of multiple fused rings and functional groups,makes it a promising candidate for further investigation in drug discovery and development。The presence of key elements such as benzyl groups,oxo groups,and triazolopyrimidine moieties contributes to its potential biological activities,including inhibitory effects on various enzymes associated with inflammatory diseases。
892468-17-6 (2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}-N-(5-chloro-2-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)